Cas no 69242-40-6 (Glycylglycyl-l-isoleucine)

• Product Name: Glycylglycyl-l-isoleucine
• CAS No: 69242-40-6
• Molecular Formula: C₁₀H₁₉N₃O₄
• Molecular Weight: 245.27556
• MDL: MFCD00047934
• CID: 58946
• PubChem ID: 7020346

Glycylglycyl-l-isoleucine Properties

Names and Identifiers

• (2S,3S)-2-(2-(2-Aminoacetamido)acetamido)-3-methylpentanoic acid
• Glycylglycyl-L-isoleucine
• 2-[[2-[(2-aminoacetyl)amino]acetyl]amino]-3-methylpentanoic acid
• GLY-GLY-ILE
• Gly-Gly-Ile-OH
• H-Gly-Gly-Ile-OH
• L-Isoleucine, N-(N-glycylglycyl)-
• 1428: PN: EP2071334 SEQID: 1511 claimed protein
• L-Isoleucine,N-(N-glycylglycyl)-
• 1428: PN:WO2009077864 SEQID: 1511 claimed protein
• (2S,3S)-2-[2-(2-AMINOACETAMIDO)ACETAMIDO]-3-METHYLPENTANOIC ACID
• A836406
• glycylglycylisoleucine
• GLYCYL-GLYCYL-L-ISOLEUCINE
• Gly-Gly-L-Ile
• AC-8990
• CHEBI:73902
• AKOS010419277
• DTXSID90427242
• 69242-40-6
• CS-0208044
• CHEMBL1221777
• Glycyl-glycyl-isoleucine
• SCHEMBL8014043
• (2S,3S)-2-[[2-[(2-aminoacetyl)amino]acetyl]amino]-3-methylpentanoic acid
• MFCD00047934
• 69292-40-6
• Q27144228
• Q-201171

• MDL： MFCD00047934
• InChIKey： XMPXVJIDADUOQB-RCOVLWMOSA-N
• Inchi： 1S/C10H19N3O4/c1-3-6(2)9(10(16)17)13-8(15)5-12-7(14)4-11/h6,9H,3-5,11H2,1-2H3,(H,12,14)(H,13,15)(H,16,17)
• SMILES： CC[C@@H]([C@H](NC(CNC(CN)=O)=O)C(O)=O)C

Computed Properties

• Exact Mass: 245.13800
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 9
• Monoisotopic Mass: 245.138
• Heavy Atom Count: 17
• Complexity: 293
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -3
• Topological Polar Surface Area: 122A^2

Experimental Properties

• LogP: 0.15890
• PSA: 121.52000
• Refractive Index: 1.504
• Boiling Point: 573.7 °C at 760 mmHg
• Flash Point: 300.8 °C
• Density: 1.199